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Compound of Interest

Compound Name: MMT3-72

Cat. No.: B12368558 Get Quote

Essential Safety and Handling Guide for MMT3-72
Disclaimer: This document provides essential safety and logistical information for handling

MMT3-72. As no specific Safety Data Sheet (SDS) for MMT3-72 was found, the following

guidance is based on best practices for handling potent, powdered research compounds. This

information should be supplemented by a compound-specific risk assessment before any

handling occurs. MMT3-72 is a gastrointestinal locally-activating Janus kinase (JAK) inhibitor

and is intended for laboratory research use only, not for human use.[1]

Immediate Safety and Personal Protective Equipment
(PPE)
The primary defense against exposure to potent powdered compounds like MMT3-72 is the

consistent and correct use of appropriate Personal Protective Equipment (PPE).[1] A thorough

hazard assessment should precede any handling to ensure the selection of adequate

protective gear.[1]

Recommended Personal Protective Equipment (PPE) for Handling MMT3-72
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection N95 or FFP2 Respirator

Recommended for all handling

of the solid compound to

prevent inhalation of airborne

particles. A fit-tested respirator

is essential.[2]

Powered Air-Purifying

Respirator (PAPR)

Consider for procedures with a

high risk of aerosol generation

or for handling larger

quantities.

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves that meet ASTM

D6978 standards for

chemotherapy drug handling.

[2] The outer glove should be

changed immediately upon

contamination.[3]

Body Protection
Disposable Lab Coat or

Coveralls

A dedicated, disposable lab

coat, preferably with tight-fitting

cuffs, should be worn over

personal clothing.[2][3] For

procedures with a higher risk

of contamination, disposable

coveralls made of a low-

permeability fabric like

polyethylene-coated

polypropylene are

recommended.[4][5]

Eye Protection Chemical Splash Goggles

Use chemical splash goggles

that provide a complete seal

around the eyes to protect

against dust and splashes.[3]
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Face Shield

A face shield should be worn

over goggles during

procedures with a high risk of

splashing, such as preparing

solutions.[2][3]

Operational Plan: Handling and Storage
A systematic approach is crucial for safely handling MMT3-72. All operations involving the solid

compound should be conducted in a designated area, preferably within a certified chemical

fume hood or a glove box to minimize exposure.[6]

Key Handling Protocols:

Designated Area: Establish a designated area for handling MMT3-72. Cover the work

surface with absorbent bench paper before starting any procedure.[7]

Weighing: Weigh the powdered compound carefully on weigh paper or in a weigh boat using

an analytical balance inside a chemical fume hood to control dust.[1][7]

Solution Preparation: When preparing solutions, slowly add the solvent to the solid to

prevent splashing.[3] Keep containers covered as much as possible.

Spill Management: In case of a spill, alert others in the vicinity. Use a chemical spill kit to

clean the area, working from the outside in. All materials used for cleanup must be disposed

of as hazardous waste.[3]

Storage:

Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.[1]

In Solvent: Store at -80°C for up to 6 months or at -20°C for up to 6 months.[1]

Disposal Plan
Proper disposal of MMT3-72 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. All chemical waste should be
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treated as hazardous unless confirmed to be non-hazardous by institutional safety personnel.

[8]

Waste Segregation and Disposal:

Solid Waste: Collect all contaminated solid waste, including gloves, weigh paper, bench

liners, and unused compound, in a clearly labeled, sealed hazardous waste container.[9]

Liquid Waste: Dispose of solutions containing MMT3-72 in a designated, labeled hazardous

liquid waste container. Do not pour chemical waste down the sink.[6][10]

Empty Containers: A container that held MMT3-72 is considered empty after all contents

have been removed by standard practice. However, if the compound is determined to be

acutely hazardous, the container must be triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous waste before the container can be discarded as regular trash.[11]

Quantitative Data Summary
Since specific occupational exposure limits (OELs) for MMT3-72 are not publicly available, the

following table provides general OELs for potent compounds, which should be used as a guide

for risk assessment. OELs are airborne concentrations to which nearly all workers may be

repeatedly exposed without adverse effects.[12]
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Exposure Limit Type Definition
Typical Range for Potent
Compounds

Occupational Exposure Limit -

Time-Weighted Average (OEL-

TWA)

The average exposure over an

8-hour workday.[13]
1 to <10 µg/m³

Occupational Exposure Limit -

Short-Term Exposure Limit

(OEL-STEL)

A 15-minute TWA exposure

that should not be exceeded at

any time during a workday.[13]

May exceed the TWA by 3

times for a maximum of 15

minutes, no more than four

times a day with at least 60

minutes between exposures.

[13]

Occupational Exposure Limit -

Ceiling (OEL-C)

The maximum concentration

that should not be exceeded at

any time.[14]

Dependent on the specific

compound's acute toxicity.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of MMT3-72 in DMSO
This protocol outlines the steps for safely preparing a stock solution of MMT3-72.

Materials and Equipment:

MMT3-72 solid powder (CAS No. 299615-39-3, M.Wt: 810.88 g/mol )[1]

Dimethyl sulfoxide (DMSO)

Analytical balance

Weigh paper or weigh boat

Spatula

Volumetric flask

Pipettes
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Vortex mixer

Appropriate PPE (see table above)

Procedure:

Preparation: Don all required PPE as outlined in the table above. Prepare the workspace

within a chemical fume hood by laying down a disposable, absorbent bench liner.[1]

Calculate Required Mass: To prepare a 10 mM solution, you will need 8.1088 mg of MMT3-
72 per 1 mL of DMSO. Adjust the mass based on the desired final volume.

Weighing the Compound: Carefully weigh the calculated amount of MMT3-72 onto weigh

paper or a weigh boat using an analytical balance inside the fume hood. Perform this step

gently to avoid creating airborne dust.[1][15]

Dissolving the Compound: Transfer the weighed MMT3-72 powder into a volumetric flask.

Add a small amount of DMSO to the flask and gently swirl to dissolve the powder.

Bringing to Final Volume: Once the solid is fully dissolved, add DMSO to the volumetric flask

until the final desired volume is reached.[16]

Mixing: Cap the flask and mix the solution thoroughly using a vortex mixer until it is

homogenous.

Labeling and Storage: Clearly label the container with the compound name, concentration,

solvent, date of preparation, and your initials. Store the solution according to the

recommended storage conditions (-80°C or -20°C).[1]

Waste Disposal: Dispose of all contaminated disposable items (e.g., gloves, weigh paper,

pipette tips) in a designated hazardous waste container.[1]

Visualizations
Logical Workflow for Handling MMT3-72
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Workflow for Safe Handling and Disposal of MMT3-72
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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